Cas no 892278-77-2 (N-(3-chlorophenyl)methyl-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide)

• Product Name: N-(3-chlorophenyl)methyl-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• CAS No: 892278-77-2
• MF: C₂₄H₂₀ClN₃O₃
• MW: 433.886904716492
• CID: 6336280
• Update Time: 2025-05-20

N-(3-chlorophenyl)methyl-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)methyl-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• 7-Quinazolinecarboxamide, N-[(3-chlorophenyl)methyl]-1,2,3,4-tetrahydro-2,4-dioxo-3-(2-phenylethyl)-

• Inchi： 1S/C24H20ClN3O3/c25-19-8-4-7-17(13-19)15-26-22(29)18-9-10-20-21(14-18)27-24(31)28(23(20)30)12-11-16-5-2-1-3-6-16/h1-10,13-14H,11-12,15H2,(H,26,29)(H,27,31)
• InChI Key： SMGHSAKMVYNGGH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(NCC3=CC=CC(Cl)=C3)=O)=C2)C(=O)N(CCC2=CC=CC=C2)C1=O

Additional information on N-(3-chlorophenyl)methyl-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide

Introduction to N-(3-chlorophenyl)methyl-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS No. 892278-77-2)

N-(3-chlorophenyl)methyl-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide, identified by its CAS number 892278-77-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline class, a heterocyclic structure known for its broad spectrum of biological activities. The unique arrangement of functional groups in its molecular framework positions it as a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-(3-chlorophenyl)methyl-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide incorporates several key features that contribute to its potential pharmacological properties. The presence of a 3-chlorophenyl group suggests possible interactions with biological targets that are sensitive to halogenated aromatic rings, while the 2,4-dioxo moiety and the tetrahydroquinazoline core provide a scaffold that is conducive to various biochemical reactions. Additionally, the 2-phenylethyl side chain adds another layer of complexity, potentially influencing the compound's solubility and metabolic stability.

In recent years, there has been a growing interest in quinazoline derivatives due to their demonstrated efficacy in treating a variety of diseases. Research has shown that compounds within this class can exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific configuration of N-(3-chlorophenyl)methyl-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide makes it an intriguing subject for further investigation into these mechanisms.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the tetrahydroquinazoline core through cyclization reactions. Subsequent functionalization steps introduce the 3-chlorophenyl, 2,4-dioxo, and 2-phenylethyl groups in a carefully orchestrated manner. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

The pharmacological evaluation of N-(3-chlorophenyl)methyl-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide has revealed promising results in preclinical studies. These studies have focused on its interaction with various enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that the compound may inhibit certain kinases that are overexpressed in cancer cells. Additionally, its ability to modulate inflammatory responses has been observed in in vitro assays.

The chemical properties of this compound also make it a valuable tool for mechanistic studies. Researchers are exploring how its structure influences its binding affinity and selectivity for biological targets. Computational methods such as molecular docking and quantum mechanical calculations are being utilized to predict potential interactions at the atomic level. These insights are crucial for designing analogs with improved pharmacological profiles.

In conclusion, N-(3-chlorophenyl)methyl-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS No. 892278-77-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities position it as a key compound for future drug development efforts. As research continues to uncover new therapeutic applications for quinazoline derivatives, this compound is poised to play a vital role in addressing unmet medical needs.